M-5MPEP

• Molecular Formula: C15H13NO
• Molecular Weight: 223.27 g/mol
• InChI: InChI=1S/C15H13NO/c1-12-6-8-14(16-11-12)9-7-13-4-3-5-15(10-13)17-2/h3-6,8,10-11H,1-2H3
• InChIKey: CCQPQKFLWKYOMJ-UHFFFAOYSA-N

M-5MPEP: Selective Partial mGlu5 NAM for Neuroscience Research

M-5MPEP is a synthetic organic compound that functions as a selective partial negative allosteric modulator (NAM) of the metabotropic glutamate receptor subtype 5 (mGlu5) [1]. It is a close structural analog of the prototypical mGlu5 NAM 2-methyl-6-(phenylethynyl)pyridine (MPEP), acting at the same allosteric binding site but with a distinct functional profile [2]. Unlike full NAMs that can achieve near-complete (∼95%) inhibition of glutamate signaling, M-5MPEP exerts a submaximal, saturable level of blockade, which is hypothesized to confer a broader therapeutic index by mitigating adverse effects associated with full mGlu5 suppression [REFS-1, REFS-3].

1

Selective partial mGlu5 NAM — submaximal, saturable blockade; not a full NAM

2

MPEP analog with distinct functional profile at same allosteric site

3

Supports pathway studies differentiating partial vs. full mGlu5 blockade

• [1] Gould RW, et al. (2021). Partial mGlu5 Negative Allosteric Modulator M-5MPEP Demonstrates Antidepressant-Like Effects on Sleep Without Affecting Cognition or Quantitative EEG. Frontiers in Neuroscience, 15:700822. DOI: 10.3389/fnins.2021.700822. View Source
• [2] Rodriguez AL, et al. (2005). A Close Structural Analog of 2-Methyl-6-(phenylethynyl)-pyridine Acts as a Neutral Allosteric Site Ligand on Metabotropic Glutamate Receptor Subtype 5 and Blocks the Effects of Multiple Allosteric Modulators. Molecular Pharmacology, 68(6):1793-1802. View Source
• [3] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. DOI: 10.1038/npp.2015.265. View Source

Why M-5MPEP Cannot Be Substituted by Other mGlu5 NAMs

Generic substitution among mGlu5 NAMs is scientifically invalid due to profound functional differences that directly impact experimental outcomes. The class is functionally heterogeneous, comprising both full NAMs (e.g., VU0424238, MTEP, MPEP) that induce >90% receptor blockade and partial NAMs (e.g., M-5MPEP) that achieve submaximal inhibition [1]. Critically, the degree of functional inhibition is not merely a matter of potency or dose scaling, but rather an intrinsic, ligand-specific property [2]. Full NAMs, even at low doses, engage the receptor differently and can produce distinct neurophysiological signatures, including potentiation of NMDAR antagonist effects and cognitive disruption, which are not observed with M-5MPEP [REFS-1, REFS-3]. Furthermore, differences in in vivo brain penetration and target occupancy profiles, even among partial NAMs like M-5MPEP and Br-5MPEPy, preclude their simple interchangeability [4].

Full NAMs (MTEP, MPEP) induce >90% blockade and distinct neurophysiological signatures, including NMDAR interaction and cognitive performance changes, not observed with M-5MPEP.

Brain penetration and target occupancy profiles differ among partial NAMs (e.g., Br-5MPEPy), limiting direct substitution without re-validation.

Ligand-intrinsic functional ceiling determines receptor blockade; dose scaling cannot convert a full NAM into a partial NAM profile.

• [1] Gould RW, et al. (2021). Partial mGlu5 Negative Allosteric Modulator M-5MPEP Demonstrates Antidepressant-Like Effects on Sleep Without Affecting Cognition or Quantitative EEG. Frontiers in Neuroscience, 15:700822. DOI: 10.3389/fnins.2021.700822. View Source
• [2] Gregory KJ, et al. (2019). Kinetic and system bias as drivers of metabotropic glutamate receptor 5 allosteric modulator pharmacology. Neuropharmacology, 149:83-96. DOI: 10.1016/j.neuropharm.2019.02.011. View Source
• [3] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. DOI: 10.1038/npp.2015.265. View Source
• [4] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. Table 1. DOI: 10.1038/npp.2015.265. View Source

M-5MPEP vs. Key mGlu5 NAM Comparators: Quantitative Evidence

Partial vs. Full Negative Allosteric Modulation

M-5MPEP is a partial mGlu5 NAM, characterized by a submaximal level of functional inhibition, in contrast to full NAMs like VU0424238, which achieve ∼95% maximal glutamate inhibition [1]. This functional distinction is ligand-intrinsic and saturable, meaning that even at high receptor occupancy, M-5MPEP cannot achieve the same level of receptor blockade as a full NAM [2].

Partial vs. Full NAM

Head-to-head

Submaximal, saturable blockade

VU0424238: ~95% maximal glutamate inhibition

Supports partial NAM mechanism studies

In vitro calcium mobilization assay

Evidence Dimension	Maximal Glutamate Inhibition
Target Compound Data	Submaximal, saturable blockade (partial NAM)
Comparator Or Baseline	VU0424238 (full NAM): ∼95% maximal glutamate inhibition
Quantified Difference	Qualitative difference in functional ceiling; M-5MPEP's blockade is intrinsically limited.
Conditions	In vitro functional assays measuring mGlu5-mediated calcium mobilization

Why This Matters

Procurement of a partial NAM is essential for studies aiming to dissect the therapeutic index of mGlu5 modulation, as full NAMs are associated with a narrower margin between efficacy and adverse effects.

• [1] Gould RW, et al. (2021). Partial mGlu5 Negative Allosteric Modulator M-5MPEP Demonstrates Antidepressant-Like Effects on Sleep Without Affecting Cognition or Quantitative EEG. Frontiers in Neuroscience, 15:700822. DOI: 10.3389/fnins.2021.700822. View Source
• [2] Rodriguez AL, et al. (2005). A Close Structural Analog of 2-Methyl-6-(phenylethynyl)-pyridine Acts as a Neutral Allosteric Site Ligand on Metabotropic Glutamate Receptor Subtype 5 and Blocks the Effects of Multiple Allosteric Modulators. Molecular Pharmacology, 68(6):1793-1802. View Source

Cognitive Safety and NMDAR Interaction Profile

In a direct comparison, M-5MPEP did not impair cognitive performance, whereas the full NAM VU0424238 produced a significant cognitive deficit when co-administered with a subthreshold dose of the NMDAR antagonist MK-801. Specifically, 30 mg/kg VU0424238 combined with MK-801 decreased accuracy on a paired-associates learning (PAL) task, an effect not seen with M-5MPEP [1]. Furthermore, EEG analysis revealed that VU0424238, but not M-5MPEP, prolonged arousal-related elevations in high gamma power, both alone and in combination with MK-801 [1].

Cognitive Performance in PAL Task

Head-to-head

No accuracy change with M-5MPEP + MK-801

VU0424238 decreased accuracy when combined with MK-801

Reported cognitive endpoint preservation context

Rat PAL task, 30 mg/kg i.p.

Evidence Dimension	Cognitive Impairment (Accuracy in PAL Task)
Target Compound Data	No effect on accuracy, even when combined with MK-801.
Comparator Or Baseline	VU0424238 (30 mg/kg): Decreased accuracy when combined with MK-801.
Quantified Difference	Preservation of cognitive function with M-5MPEP under conditions where full NAM caused impairment.
Conditions	Rat paired-associates learning (PAL) cognition task; 30 mg/kg i.p. dose for both compounds.

Why This Matters

This differential safety profile makes M-5MPEP the preferred tool compound for behavioral studies where cognitive integrity is critical, especially those investigating interactions with glutamatergic or NMDAR-related pathways.

• [1] Gould RW, et al. (2021). Partial mGlu5 Negative Allosteric Modulator M-5MPEP Demonstrates Antidepressant-Like Effects on Sleep Without Affecting Cognition or Quantitative EEG. Frontiers in Neuroscience, 15:700822. DOI: 10.3389/fnins.2021.700822. View Source

In Vitro Potency and In Vivo Brain Occupancy

M-5MPEP displays a distinct in vitro potency and in vivo occupancy profile compared to other partial and full NAMs. In a rat calcium mobilization assay, its IC50 is 130 nM, making it approximately 3-fold less potent than Br-5MPEPy (428 nM) and 7-fold less potent than the full NAM MTEP (19 nM) [1]. Critically, this lower in vitro potency does not preclude robust in vivo target engagement; M-5MPEP achieves an unbound brain concentration of 55 nM at 30 minutes post-10 mg/kg i.p., which correlates with mGlu5 occupancy in the hippocampus [2].

In Vitro Potency & Brain Exposure

Cross-study

IC50 130 nM · Unbound brain 55 nM (10 mg/kg i.p.)

Informs exposure-model interpretation

Rat mGlu5 Ca2+ assay, 30 min post-dose

Evidence Dimension	In vitro Potency (Ca2+ Assay) and In Vivo Brain Exposure
Target Compound Data	IC50: 130 nM; Unbound brain [C] at 10 mg/kg i.p. (30 min): 55 nM
Comparator Or Baseline	Br-5MPEPy (partial NAM): IC50 428 nM, Unbound brain [C] 132 nM; MTEP (full NAM): IC50 19 nM
Quantified Difference	IC50: M-5MPEP is 3.3x less potent than MTEP, but 3.3x more potent than Br-5MPEPy. Unbound brain concentration at matched dose is 2.4x lower than Br-5MPEPy.
Conditions	Rat mGlu5-expressing cells (IC50); Rat brain homogenate 30 min post-10 mg/kg i.p. (unbound concentration).

Why This Matters

These data guide dose selection for in vivo studies, highlighting that M-5MPEP requires higher absolute doses than MTEP for equivalent occupancy, but achieves significant brain exposure relative to its in vitro potency, a key consideration for experimental design and compound sourcing.

• [1] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. Table 1. DOI: 10.1038/npp.2015.265. View Source
• [2] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. Figure 1. DOI: 10.1038/npp.2015.265. View Source

Antidepressant-Like Efficacy Without Psychotomimetic Liability

M-5MPEP demonstrates antidepressant-like and anxiolytic-like activity across multiple behavioral models with a minimal effective dose (MED) of 10 mg/kg in the mouse stress-induced hyperthermia assay and 32 mg/kg in the rat forced swim test [1]. Crucially, unlike the full NAM MTEP, M-5MPEP does not potentiate the psychotomimetic-like effects of PCP (phencyclidine) or induce locomotor deficits [2]. Specifically, MTEP (5.6 mg/kg) potentiated PCP-induced hyperlocomotion, an effect absent with M-5MPEP and Br-5MPEPy [2]. In drug discrimination assays, M-5MPEP showed no substitution for PCP, further supporting a lack of abuse or psychotomimetic potential [3].

Behavioral Model Endpoints

Cross-study

MED 10–32 mg/kg without PCP interaction

MTEP: potentiated PCP-induced hyperlocomotion

Reported behavioral model endpoint context

Mouse SIH, rat FST, PCP-induced locomotion

Evidence Dimension	Behavioral Efficacy and Adverse Effect Liability
Target Compound Data	MED (stress-induced hyperthermia): 10 mg/kg; MED (forced swim test): 32 mg/kg; No effect on PCP-induced hyperlocomotion.
Comparator Or Baseline	MTEP (full NAM): MED (stress-induced hyperthermia) 5 mg/kg; MED (forced swim test) 3 mg/kg; Potentiated PCP-induced hyperlocomotion at 5.6 mg/kg.
Quantified Difference	M-5MPEP requires a ~3-10x higher dose for antidepressant-like efficacy but completely lacks the pro-psychotic interaction with PCP observed with MTEP.
Conditions	Mouse stress-induced hyperthermia (MED); Rat forced swim test (MED); Rat PCP-induced hyperlocomotion assay.

Why This Matters

This profile positions M-5MPEP as a valuable tool for studying mGlu5's role in mood disorders without the confounding factor of psychotomimetic side effects, enabling cleaner interpretation of behavioral outcomes.

• [1] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. Table 1. DOI: 10.1038/npp.2015.265. View Source
• [2] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. DOI: 10.1038/npp.2015.265. View Source
• [3] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. Figure 3. DOI: 10.1038/npp.2015.265. View Source

Optimal Scientific Applications for M-5MPEP

Dissecting Partial vs. Full mGlu5 Blockade in CNS Disorders

M-5MPEP is the preferred tool for experiments designed to separate the therapeutic benefits of mGlu5 inhibition from the adverse effects associated with full blockade. Its partial NAM profile allows researchers to test the hypothesis that submaximal receptor inhibition is sufficient for efficacy in models of anxiety, depression, or addiction, while avoiding NMDAR-related cognitive and psychotomimetic side effects [REFS-1, REFS-2].

Translational EEG and Cognitive Safety Assessment

Given the direct evidence that M-5MPEP, unlike the full NAM VU0424238, does not disrupt high gamma power or impair cognition in the PAL task, it is an ideal compound for studies using EEG as a translational biomarker. This is particularly relevant for projects aiming to identify mGlu5 modulators with improved therapeutic indices for clinical development [1].

Behavioral Models of Mood and Anxiety Without Motor Confounds

M-5MPEP is indicated for use in rodent behavioral assays (e.g., forced swim test, stress-induced hyperthermia, marble burying) where its antidepressant-like and anxiolytic-like effects can be observed without the confounding influence of drug-induced locomotor suppression or psychotomimetic-like interactions (e.g., with PCP) that are characteristic of full NAMs like MTEP [REFS-2, REFS-3].

Probing mGlu5-NMDAR Interactions Without Cognitive Disruption

The differential interaction of M-5MPEP with the NMDAR antagonist MK-801 compared to VU0424238 makes it a superior tool for dissecting the complex functional coupling between mGlu5 and NMDARs. Researchers can use M-5MPEP to probe this interaction without inducing the cognitive disruption or EEG power changes associated with full mGlu5 NAMs [1].

Application

Selection Property

Validation Focus

Partial vs. full mGlu5 blockade studies

Partial NAM functional profile

mGlu5 partial blockade model endpoints

EEG-based neurophysiological studies

Cognitive endpoint preservation context

EEG gamma power and cognition endpoints

Behavioral models of mood and anxiety

Absence of psychotomimetic-like interaction

Locomotor and PCP interaction endpoints

mGlu5-NMDAR interaction studies

Differential NMDAR interaction profile

Cognitive performance in MK-801 challenge context

• [1] Gould RW, et al. (2021). Partial mGlu5 Negative Allosteric Modulator M-5MPEP Demonstrates Antidepressant-Like Effects on Sleep Without Affecting Cognition or Quantitative EEG. Frontiers in Neuroscience, 15:700822. DOI: 10.3389/fnins.2021.700822. View Source
• [2] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. DOI: 10.1038/npp.2015.265. View Source
• [3] Gould RW, et al. (2015). Partial mGlu5 Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology, 40(1):232-241. Table 1. DOI: 10.1038/npp.2015.265. View Source